Cas no 51584-18-0 (2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid)
51584-18-0 structure
Product Name:2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
CAS No:51584-18-0
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD02683552
CID:1575733
PubChem ID:4589028
Update Time:2025-04-21
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methylindol-3-yl)-2-oxoacetic Acid
- N-Methyl-3-indoleglyoxylic acid
- AG-F-74793
- AC1NEAAS
- SureCN1558956
- CTK4J4518
- I10-0841
- 2-Methylheptane
- 2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid
- N-methylindol-3-yl-glyoxylic acid
- N-METHYL-3-INDOLEGLYOXYLIC ACID 97
- DTXSID00404600
- BCA58418
- EN300-1829539
- 1-methylindole-3glyoxylic acid
- SCHEMBL1558956
- AKOS015850789
- AS-62433
- 1-methyl-3-indolylglyoxylic acid
- N-METHYL-3-INDOLEGLYOXYLIC ACID 97
- (1-methyl-1H-indol-3-yl)-oxo-acetic acid
- MFCD02683552
- CS-0063931
- 51584-18-0
- UJQAQVXJQOQUEK-UHFFFAOYSA-N
-
- MDL： MFCD02683552
- Inchi： 1S/C11H9NO3/c1-12-6-8(10(13)11(14)15)7-4-2-3-5-9(7)12/h2-6H,1H3,(H,14,15)
- InChI Key： UJQAQVXJQOQUEK-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 157-162 °C(lit.)
- PSA: 59.30000
- LogP: 1.44560
- Solubility: Not available
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Security Information
- Hazardous Material transportation number：UN 1759 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R34
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM241758-1g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 95% | 1g |
$439 | 2021-08-04 | |
| Chemenu | CM241758-1g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 95% | 1g |
$493 | 2023-02-02 | |
| Alichem | A199012434-250mg |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 250mg |
$286.67 | 2023-09-01 | |
| Alichem | A199012434-1g |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 1g |
$663.57 | 2023-09-01 | |
| Alichem | A199012434-5g |
N-Methyl-3-indoleglyoxylic acid |
51584-18-0 | 95% | 5g |
$1971.00 | 2023-09-01 | |
| eNovation Chemicals LLC | D771228-100mg |
N-METHYL-3-INDOLEGLYOXYLIC ACID 97 |
51584-18-0 | 97% | 100mg |
$75 | 2024-06-06 | |
| eNovation Chemicals LLC | D771228-250mg |
N-METHYL-3-INDOLEGLYOXYLIC ACID 97 |
51584-18-0 | 97% | 250mg |
$105 | 2024-06-06 | |
| eNovation Chemicals LLC | D771228-1g |
N-METHYL-3-INDOLEGLYOXYLIC ACID 97 |
51584-18-0 | 97% | 1g |
$230 | 2024-06-06 | |
| abcr | AB459567-250 mg |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 250mg |
€470.60 | 2023-04-22 | ||
| abcr | AB459567-1 g |
2-(1-Methyl-1H-indol-3-yl)-2-oxoacetic acid |
51584-18-0 | 1g |
€1,093.80 | 2023-04-22 |
2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
51584-18-0 (2-(1-methyl-1H-indol-3-yl)-2-oxoacetic acid) Related Products
- 1477-49-2(Indole-3-glyoxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
